![molecular formula C11H7FN4OS B6494245 7-(4-fluorophenyl)-3-sulfanylidene-2H,3H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one CAS No. 1019186-77-6](/img/structure/B6494245.png)
7-(4-fluorophenyl)-3-sulfanylidene-2H,3H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“7-(4-fluorophenyl)-3-sulfanylidene-2H,3H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one” is a derivative of [1,2,4]triazolo[4,3-a]pyrazin-8-one . These derivatives are found to be P2X7 receptor antagonists and are useful for treating pain or inflammatory disease . They are expected to possess significant biological activity .
Synthesis Analysis
The synthesis of 3,7-disubstituted [1,2,4]triazolo[4,3-a]pyrazin-8(7H)-ones, like the compound , starts from esters of oxalic acid monoamides via cyclization of intermediate 3-hydrazinopyrazin-2-ones . The reaction sequence starts from known oxalic acid monoamide esters, already having the substituent, which will occupy position 7 in the target [1,2,4]triazolo[4,3-a]pyrazin-8(7H)-ones .Molecular Structure Analysis
The molecular structure of “7-(4-fluorophenyl)-3-sulfanylidene-2H,3H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one” can be analyzed using various techniques such as 1H and 13C nuclear magnetic resonance spectroscopy .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include the cyclization of intermediate 3-hydrazinopyrazin-2-ones . The use of POCl3 to obtain 3-chloropyrazin-2(1H)-ones was accompanied by the formation of a considerable amount of tar, which required column chromatography for purification .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound can be determined using various techniques. For example, its melting point is greater than 300°C . The 13C NMR spectrum shows various peaks, indicating the presence of different types of carbon atoms in the molecule .Scientific Research Applications
- Several 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines have demonstrated promising anticancer properties. These compounds inhibit cancer cell growth and proliferation, making them potential candidates for cancer therapy .
Anticancer Activity
Additionally, in silico pharmacokinetic and molecular modeling studies provide insights into the compound’s interactions with biological targets, aiding drug design and development . Researchers continue to explore the multifunctional applications of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines, including HMS3435I10, to address unmet medical needs. 🌟
Mechanism of Action
Target of Action
Similar compounds in the triazolo[4,3-a]pyrazine class have been found to exhibit antibacterial activities , suggesting that their targets may be bacterial proteins or enzymes
Mode of Action
The exact mode of action of HMS3435I10 is currently unknown due to the lack of specific information. It’s known that many antibacterial agents work by inhibiting essential bacterial enzymes or disrupting bacterial cell wall synthesis . HMS3435I10 may work in a similar manner, but this needs to be confirmed by further studies.
Biochemical Pathways
Given its potential antibacterial activity , it may interfere with the biochemical pathways essential for bacterial growth and survival, such as cell wall synthesis or DNA replication
Result of Action
Similar compounds in the triazolo[4,3-a]pyrazine class have shown moderate to good antibacterial activities against both gram-positive and gram-negative bacteria . This suggests that HMS3435I10 may also have antibacterial effects, but further studies are needed to confirm this and to understand the exact molecular and cellular effects of its action.
properties
IUPAC Name |
7-(4-fluorophenyl)-3-sulfanylidene-2H-[1,2,4]triazolo[4,3-a]pyrazin-8-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7FN4OS/c12-7-1-3-8(4-2-7)15-5-6-16-9(10(15)17)13-14-11(16)18/h1-6H,(H,14,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HPNIZBKIJOBQMH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N2C=CN3C(=NNC3=S)C2=O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7FN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-(4-fluorophenyl)-3-sulfanylidene-2H,3H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.